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Compound of Interest

Compound Name: Benzyl 5-hydroxypentanoate

Cat. No.: B121578

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is paramount to ensuring laboratory safety and environmental protection.
Benzyl 5-hydroxypentanoate, a compound utilized in various synthetic processes, requires
careful handling and disposal due to its potential hazards. This guide provides a
comprehensive, step-by-step procedure for its safe disposal.

Chemical Safety Profile

Understanding the hazard profile of Benzyl 5-hydroxypentanoate is the first step in its safe
management. The compound is classified with the following hazard statements:

H302: Harmful if swallowed[1][2]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

These classifications necessitate the use of appropriate personal protective equipment (PPE)
and adherence to strict disposal protocols.

Quantitative Data Summary
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For quick reference, the key identifiers and physical properties of Benzyl 5-
hydroxypentanoate are summarized in the table below.

Property Value

CAS Number 134848-96-7

Molecular Formula C12H1603

Molecular Weight 208.25 g/mol

Appearance Colorless to clear Pale Yellow Oil
Boiling Point 314.84+25.0 °C (Predicted)
Density 1.100+0.06 g/cm3 (Predicted)
Storage Temperature 2-8°C (Refrigerator) or -80°C

Experimental Protocol: Disposal Procedure

This protocol outlines the necessary steps for the safe and compliant disposal of Benzyl 5-
hydroxypentanoate.

Objective: To safely dispose of Benzyl 5-hydroxypentanoate waste in accordance with
general laboratory safety standards.

Materials:
» Designated hazardous waste container (chemically compatible, e.g., glass or polyethylene)
e Hazardous waste labels

» Personal Protective Equipment (PPE):

o

Nitrile gloves

[¢]

Safety glasses or goggles

[¢]

Laboratory coat
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e Fume hood
 Spill kit for chemical spills
Procedure:

o Personnel Protection: Before handling Benzyl 5-hydroxypentanoate, ensure all required
PPE is worn. This includes a lab coat, nitrile gloves, and safety glasses.

o Waste Segregation:
o Do not dispose of Benzyl 5-hydroxypentanoate down the sink or in regular trash.[3][4][5]

o Liquid waste containing Benzyl 5-hydroxypentanoate should be collected in a
designated container for non-halogenated organic solvent waste.

o Solid waste, such as contaminated gloves, paper towels, or vials, should be collected in a
separate, clearly labeled container for solid chemical waste.

e \Waste Collection:

o Perform all transfers of Benzyl 5-hydroxypentanoate waste inside a certified fume hood
to minimize inhalation exposure.

o Use a funnel for transferring liquid waste to the designated container to prevent spills.

o Ensure the waste container is made of a material compatible with Benzyl 5-
hydroxypentanoate. The original container is often a suitable choice for waste collection.

[6]

o Do not overfill the waste container; leave at least 10% headspace to allow for vapor
expansion.

o Keep the hazardous waste container securely closed when not in use.[4][6]
e Labeling of Hazardous Waste:

o Immediately label the hazardous waste container with a completed hazardous waste tag.
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o The label must include:

The words "Hazardous Waste"[4]

The full chemical name: "Benzyl 5-hydroxypentanoate" (avoid abbreviations or
formulas)[4]

The approximate concentration and volume of the waste.

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

o Storage of Hazardous Waste:

o Store the labeled hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible chemicals.

o Utilize secondary containment, such as a chemical-resistant tray, to contain any potential
leaks or spills.[7]

» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EH&S) department or a
licensed hazardous waste disposal contractor to schedule a pickup for the waste.[3][9]

o Follow all institutional and local regulations for the disposal of hazardous chemical waste.
o Spill and Emergency Procedures:
o In the event of a spill, immediately alert others in the vicinity.

o If the spill is small and you are trained to handle it, use an appropriate chemical spill kit to
absorb the material.

o Place all contaminated cleanup materials in a sealed bag and dispose of it as hazardous
solid waste.
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o For large spills, evacuate the area and contact your institution's emergency response
team.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Benzyl 5-hydroxypentanoate.
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Disposal Workflow for Benzyl 5-hydroxypentanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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